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Compound of Interest

Compound Name: SOLVENT YELLOW 141

Cat. No.: B1166055

SOLVENT YELLOW 141: A Benchmark in
Lightfastness for Demanding Applications

In the realm of solvent dyes, long-term color stability under light exposure is a critical
performance metric for researchers, scientists, and drug development professionals. This guide
provides a comprehensive benchmark of the lightfastness of SOLVENT YELLOW 141 against
other commercially available solvent yellow dyes, supported by experimental data and
standardized testing protocols. The data presented herein demonstrates the superior
performance of specific solvent dyes, offering a reliable reference for material selection in light-
sensitive applications.

Quantitative Analysis of Lightfastness

The lightfastness of solvent dyes is commonly evaluated using the Blue Wool Scale, in
accordance with international standards such as ISO 105-B02, ASTM D4303, and AATCC Test
Method 16. The scale ranges from 1 (very poor lightfastness) to 8 (excellent lightfastness).
Below is a summary of the lightfastness ratings for SOLVENT YELLOW 141 and comparable
solvent yellow dyes.
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Lightfastness Rating (Blue
Dye Name C.l. Name

Wool Scale)
SOLVENT YELLOW 141 - 5
Solvent Yellow 82 Solvent Yellow 82 7-8[1][2]
Solvent Yellow 88 Solvent Yellow 88 6[3][4]
Solvent Yellow 89 Solvent Yellow 89 6-7

Note: A higher rating on the Blue Wool Scale indicates greater resistance to fading upon light

exposure.

Experimental Protocols for Lightfastness Testing

The data presented in this guide is benchmarked against established industry standards for
lightfastness testing. The following are detailed methodologies for the key experiments cited.

ISO 105-B02: Colour fastness to artificial light: Xenon
arc fading lamp test

This standard specifies a method to determine the resistance of the color of textiles and other
materials to the action of an artificial light source representative of natural daylight (D65).

Apparatus: A xenon-arc lamp apparatus with controlled irradiance, temperature, and humidity
is used. The light is filtered to simulate sunlight through window glass.

o Test Specimens: Samples of the material to be tested are prepared in a specified size.

» Blue Wool References: A set of eight standardized blue wool references, with known
lightfastness ratings from 1 to 8, are used for comparison.[5][6][7]

o Procedure: The test specimens and the blue wool references are simultaneously exposed to
the xenon arc light under controlled conditions of temperature and humidity. A portion of each
specimen and reference is shielded from the light to serve as an unexposed control.
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o Evaluation: The fading of the test specimen is visually compared to the fading of the blue
wool references. The lightfastness rating is assigned based on which blue wool reference
shows a similar degree of color change.[8]

ASTM D4303: Standard Test Methods for Lightfastness
of Colorants Used in Artists' Materials

This standard provides procedures to approximate the color change of colorants in artists’
materials when exposed to indoor daylight through window glass.

Apparatus: The test can be conducted using natural daylight filtered through glass or a
xenon-arc apparatus that simulates these conditions.

o Test Specimens: The colorants are applied to a specified substrate to create uniform test
specimens.

e Procedure: The specimens are exposed to the light source for a specified duration or until a
certain total radiant exposure is reached.

» Evaluation: The color change between the exposed and unexposed portions of the specimen
is measured using a spectrophotometer or colorimeter. The lightfastness is then categorized
based on the calculated color difference (AE*ab).

AATCC Test Method 16: Colorfastness to Light

This method provides various options for determining the colorfastness to light of textiles. The
xenon-arc lamp option is most common for accelerated testing.

o Apparatus: A choice of light sources is available, including carbon-arc and xenon-arc lamps.
The xenon-arc is preferred for its closer simulation of natural sunlight.

o Test Specimens and Standards: Test specimens are prepared and exposed alongside
AATCC Blue Wool Lightfastness Standards.

e Procedure: The specimens and standards are exposed under controlled conditions of
temperature, humidity, and light intensity for a specified number of AATCC Fading Units
(AFUs) or a set time.
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« Evaluation: The change in color of the
changes in the blue wool standards or

test specimen is assessed by comparing it to the
by using the Gray Scale for Color Change.

Experimental Workflow Visualization

The following diagram illustrates the generalized workflow for conducting a lightfastness test

according to industry standards.
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Caption: Generalized workflow for lightfastness testing of solvent dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare

earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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